Cas no 697235-51-1 (BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-)

BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- structure
697235-51-1 structure
Product name:BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-
CAS No:697235-51-1
MF:C17H15NO4
MW:297.305
CID:3386045
PubChem ID:2400427

BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- Chemical and Physical Properties

Names and Identifiers

    • BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]-
    • Benzoic acid, 2-[[(2E)-3-(4-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-
    • Z56946837
    • CS-0369100
    • 2-{[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]amino}benzoic acid
    • cid_2400427
    • 2-[[(E)-3-(4-methoxyphenyl)acryloyl]amino]benzoic acid
    • SCHEMBL2849668
    • BDBM97230
    • CS-0221104
    • SCHEMBL2849664
    • MLS000774680
    • CHEMBL1079664
    • DTXSID801163524
    • 2-[[(2E)-3-(4-Methoxyphenyl)-1-oxo-2-propen-1-yl]amino]benzoic acid
    • CKQMTXLABQTGQB-DHZHZOJOSA-N
    • (E)-2-(3-(4-Methoxyphenyl)acrylamido)benzoic acid
    • 2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid
    • 2-[[(E)-3-(4-methoxyphenyl)-1-oxoprop-2-enyl]amino]benzoic acid
    • 22780-32-1
    • EN300-08353
    • CHEBI:105696
    • 2-[[(E)-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzoic acid
    • G35717
    • 2-(3-(4-Methoxyphenyl)acrylamido)benzoicacid
    • HMS2706C13
    • AKOS000202465
    • 2-([(2E)-3-(4-Methoxyphenyl)prop-2-enoyl]amino)benzoic acid
    • 2-(3-(4-Methoxyphenyl)acrylamido)benzoic acid
    • 697235-51-1
    • (E)-2-[[3-(4-Methoxyphenyl)-1-oxo-2-propenyl]amino]benzoic acid
    • SMR000372439
    • Inchi: InChI=1S/C17H15NO4/c1-22-13-9-6-12(7-10-13)8-11-16(19)18-15-5-3-2-4-14(15)17(20)21/h2-11H,1H3,(H,18,19)(H,20,21)/b11-8+
    • InChI Key: CKQMTXLABQTGQB-DHZHZOJOSA-N

Computed Properties

  • Exact Mass: 297.10010796Da
  • Monoisotopic Mass: 297.10010796Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 75.6Ų

BENZOIC ACID, 2-[[(2E)-3-(4-METHOXYPHENYL)-1-OXO-2-PROPENYL]AMINO]- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291774-100mg
2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid
697235-51-1 98%
100mg
¥456.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291774-250mg
2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid
697235-51-1 98%
250mg
¥701.00 2024-05-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1291774-1g
2-[3-(4-methoxyphenyl)prop-2-enamido]benzoic acid
697235-51-1 98%
1g
¥1800.00 2024-05-03

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